(1S,2R,4R,5S)-2-(Aminomethyl)-4,5-dihydroxycyclohexane-1-carboxylic acid;hydrochloride

• IUPAC Name: (1S,2R,4R,5S)-2-(aminomethyl)-4,5-dihydroxycyclohexane-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H15NO4.ClH/c9-3-4-1-6(10)7(11)2-5(4)8(12)13;/h4-7,10-11H,1-3,9H2,(H,12,13);1H/t4-,5-,6+,7-;/m0./s1
• InChI Key: IUEMBRQRFYTQIM-ZGQUZOIOSA-N
• Canonical SMILES: C1C(C(CC(C1O)O)C(=O)O)CN.Cl
• Isomeric SMILES: C1[C@H]([C@H](C[C@@H]([C@@H]1O)O)C(=O)O)CN.Cl
• Molecular Formula: C8H16ClNO4
• Molecular Weight: 225.67 g/mol

Description

(1S,2R,4R,5S)-2-(Aminomethyl)-4,5-dihydroxycyclohexane-1-carboxylic acid;hydrochloride is a useful research compound. Its molecular formula is C8H16ClNO4 and its molecular weight is 225.67. The purity is usually 95%.
BenchChem offers high-quality (1S,2R,4R,5S)-2-(Aminomethyl)-4,5-dihydroxycyclohexane-1-carboxylic acid;hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1S,2R,4R,5S)-2-(Aminomethyl)-4,5-dihydroxycyclohexane-1-carboxylic acid;hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Polymerization

• The compound is used in the synthesis and polymerization of cyclic esters, which are crucial in designing hydrophilic aliphatic polyesters. This is essential for creating materials with specific properties, such as biodegradability or specific mechanical characteristics (Trollsås et al., 2000).

Optical Activity and Stereochemistry

• It plays a role in studying the optical activity and stereochemistry of cyclohexane derivatives, which is significant in understanding the chiral properties of molecules and their potential pharmaceutical applications (Nohira et al., 1970).

Amino Acid Synthesis

• The compound is integral in synthesizing specific amino acids, which are crucial for developing peptidomimetics and understanding protein interactions (Avenoza et al., 1999).

Chemical Building Blocks

• It serves as a chiral building block in chemical synthesis, illustrating its utility in creating complex molecules from renewable resources (Defant et al., 2011).

Crystallographic Studies

• Crystallographic characterization of this compound and its derivatives is vital for understanding molecular conformations and interactions, which has implications in materials science and drug development (Valle et al., 1988).

Environmental Studies

• Research on environmental exposure to related cyclohexane compounds, like 1,2-cyclohexane dicarboxylic acid diisononyl ester (DINCH), helps in understanding the environmental impact and biological interactions of such chemicals (Silva et al., 2013).